Cas no 877632-00-3 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide
• CAS No: 877632-00-3
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6468238
• Update Time: 2025-07-13

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide
• Benzamide, N-[2-(2-furanyl)-2-(4-phenyl-1-piperazinyl)ethyl]-4-methyl-

• Inchi： 1S/C24H27N3O2/c1-19-9-11-20(12-10-19)24(28)25-18-22(23-8-5-17-29-23)27-15-13-26(14-16-27)21-6-3-2-4-7-21/h2-12,17,22H,13-16,18H2,1H3,(H,25,28)
• InChI Key： XNHCFNXPXFDQNG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 566.9±50.0 °C(Predicted)
• pka: 14.56±0.46(Predicted)

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide (CAS No. 877632-00-3): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide (CAS No. 877632-00-3) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide.

The chemical structure of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide is composed of a furan ring, a piperazine moiety, and a benzamide group. The furan ring, known for its aromatic properties and reactivity, contributes to the compound's stability and bioavailability. The piperazine moiety, a common pharmacophore in many drugs, imparts significant biological activity by interacting with various receptors and enzymes. The benzamide group, on the other hand, enhances the compound's solubility and binding affinity to target proteins.

The synthesis of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide typically involves several steps, including the formation of the furan ring, the introduction of the piperazine moiety, and the final coupling with the benzamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological properties, N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide has shown promising results in various assays. One of its key activities is its ability to modulate serotonin receptors, particularly the 5-HT_1A receptor. This receptor is involved in regulating mood, anxiety, and cognitive function, making it a potential target for treating psychiatric disorders such as depression and anxiety. A study published in the European Journal of Pharmacology in 2019 demonstrated that N-2-(furan-2-y l)-2-(4 - phen ylp ip er azin - 1 - yl )et h yl - 4 - met h ylbe nza mide exhibited high affinity and selectivity for the 5-HT_1A receptor.

Beyond its interaction with serotonin receptors, N - 2 - (f u r an - 2 - y l ) - 2 - ( 4 - ph en ylp ip er azin - 1 - yl )et h yl - 4 - met h ylbe nza mide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the Journal of Medicinal Chemistry in 2020 found that N - 2 - (f u r an - 2 - y l ) - 2 - ( 4 - ph en ylp ip er azin - 1 - yl )et h yl - 4 - met h ylbe nza mide effectively inhibited pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

The potential therapeutic applications of N - 2 -(f u r an - 2-y l ) -(4-p hen ylp ip er azin -(1-y l ))et h yl -(m et h ylb en za mide) are not limited to psychiatric disorders and inflammatory diseases. Recent research has also explored its anticancer properties. A study published in Cancer Research in 2018 reported that N -(f u r an -(y l )) -(ph en yp ip er azin -(y l ))et h yl -(m et h lb en za mide) exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying these effects is believed to involve apoptosis induction and cell cycle arrest.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N -(fu ran -(y l )) -(ph en yp ip er azin -(y l ))et h yl -(m et h lb en za mide). Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that this compound may have a favorable safety profile and could be developed into a novel therapeutic agent.

In conclusion, N -(fu ran -(y l )) -(ph en yp ip er azin -(y l ))et h yl -(m et h lb en za mide) (CAS No. 877632-003) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its ability to modulate serotonin receptors, exert anti-inflammatory effects, and demonstrate anticancer properties, makes it an exciting candidate for further research and development in medicinal chemistry.